Cas no 6797-49-5 (Benzoxazole, 2-butyl-)

• Product Name: Benzoxazole, 2-butyl-
• CAS No: 6797-49-5
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 1722728
• PubChem ID: 11457984
• Update Time: 2025-04-21

Benzoxazole, 2-butyl- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-butyl-
• SCHEMBL591905
• 2-BUTYL-BENZOOXAZOLE
• 2-butyl-1,3-benzoxazole
• 2-Butylbenzoxazole
• 6797-49-5
• UNII-WS5UNX848R
• 2-(n-butyl)benzoxazole
• WS5UNX848R

• Inchi： 1S/C11H13NO/c1-2-3-8-11-12-9-6-4-5-7-10(9)13-11/h4-7H,2-3,8H2,1H3
• InChI Key： UMTUDVFXSSAPGG-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1CCCC

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų